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Compound of Interest

Compound Name: N,N-Dimethyldecanamide

Cat. No.: B1670670

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the environmental fate and
biodegradability of N,N-Dimethyldecanamide (DMDA), a versatile solvent and intermediate
used in various industrial applications. Understanding the environmental behavior of this
compound is critical for conducting thorough environmental risk assessments and ensuring its
safe and sustainable use.

Executive Summary

N,N-Dimethyldecanamide is a tertiary amide that demonstrates a complex environmental
profile. It is reported to be readily biodegradable, suggesting a low potential for persistence in
the environment. Upon release, it is expected to partition primarily to soil and sediment. While
its low vapor pressure indicates limited volatilization, its potential for mobility in soil and its
effects on aquatic ecosystems warrant careful consideration. This guide synthesizes available
guantitative data, outlines relevant experimental protocols, and visualizes key environmental
processes to provide a detailed understanding of the environmental fate of N,N-
Dimethyldecanamide.

Physicochemical Properties and Environmental
Partitioning
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The environmental distribution of a chemical is governed by its physical and chemical
properties. Key parameters for N,N-Dimethyldecanamide are summarized below.

Property Value Reference | Comment
Molecular Formula C12H25NO [1]
Molecular Weight 199.33 g/mol [1]

. Immiscible / Not miscible or
Water Solubility difficult to mi [2]
ifficult to mix

Vapor Pressure 0.0128 mmHg at 25°C [3]
LogP (Octanol-Water Partition
o 3.2-35 [1]I3]
Coefficient)
LogKoc (Soil Organic Carbon- ) )
~3.0 (Estimated) Estimated from LogP

Water Partitioning Coefficient)

Based on its low water solubility and moderate LogP, N,N-Dimethyldecanamide is expected to
adsorb to organic matter in soil and sediment.[4] Its low vapor pressure suggests that
volatilization from water or soil surfaces is not a significant environmental transport mechanism.

[3]

Environmental Fate Overview

The following diagram illustrates the principal environmental compartments and transport
pathways for N,N-Dimethyldecanamide upon its release into the environment.
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N,N-Dimethyldecanamide
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Preparation
Prepare Mineral Prepare Inoculum Prepare Controls
Medium (Activated Sludge) (Blank, Reference, Toxicity)

o~

Prepare Test Vessels
(Substance, Medium, Inoculum)

Incubate at 22+1°C

in the dark for 28 days

Data Analysis

Calculate Theoretical
Oxygen Demand (ThOD)

Measure O2 Consumption
(Manometric Respirometer)

% Biodegradation =
(02 consumed / ThOD) * 100

Compare to Pass Level
(>60% in 10-day window)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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